Cas no 88352-44-7 (4-Oxazoleacetic acid,2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester)

• Product Name: 4-Oxazoleacetic acid,2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester
• CAS No: 88352-44-7
• MF: C₁₇H₁₄ClNO₄
• MW: 331.750363826752
• CID: 724274
• PubChem ID: 139577
• Update Time: 2025-06-22

4-Oxazoleacetic acid,2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazoleacetic acid,2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester
• ethyl 2-[2-(4-chlorophenyl)-5-(furan-2-yl)-1,3-oxazol-4-yl]acetate
• TA-1801
• 4-Oxazoleacetic acid, 2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester
• ethyl 2-(4-chlorophenyl)-5-(2-furyl)-4-oxzoleacetate
• TA1801,TA 1801
• DA-78155
• CS-6802
• SCHEMBL10505797
• 88352-44-7
• DTXSID30236996
• ta1801
• ethyl 2-[2-(4-chlorophenyl)-5-(2-furyl)-4-oxazolyl]acetate
• Ethyl 2-(4-chlorophenyl)-5-(2-furyl)oxazole-4-acetate
• CHEMBL19497
• AKOS032945676
• DTXCID60159487
• HUPJQAHXMFEKJY-UHFFFAOYSA-N
• HY-19030
• Ethyl2-(2-(4-chlorophenyl)-5-(furan-2-yl)oxazol-4-yl)acetate
• TA 1801
• BCP25084
• Ethyl 2-(2-(4-chlorophenyl)-5-(furan-2-yl)oxazol-4-yl)acetate

• Inchi： 1S/C17H14ClNO4/c1-2-21-15(20)10-13-16(14-4-3-9-22-14)23-17(19-13)11-5-7-12(18)8-6-11/h3-9H,2,10H2,1H3
• InChI Key： HUPJQAHXMFEKJY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=C(CC(OCC)=O)N=C1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 331.061
• Monoisotopic Mass: 331.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 3.6

Experimental Properties

• Color/Form: Solid
• Density: 1.275
• Melting Point: 107-108 °C(Solv: ethanol (64-17-5))
• Boiling Point: 471°C at 760 mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.556
• Solubility: Soluble in dimethyl sulfoxide
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: -1.21±0.26(Predicted)

4-Oxazoleacetic acid,2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 4-Oxazoleacetic acid,2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester

4-Oxazoleacetic Acid, 2-(4-Chlorophenyl)-5-(2-Furanyl)-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 88352-44-7, commonly referred to as 4-Oxazoleacetic acid, 2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug design and development. The oxazole ring serves as a key structural motif, contributing to the molecule's unique electronic properties and bioactivity.

Recent studies have highlighted the potential of oxazole-containing compounds in various therapeutic areas, including anticancer, anti-inflammatory, and neuroprotective applications. The ethyl ester group in this compound plays a crucial role in enhancing its pharmacokinetic properties, such as absorption and bioavailability. Additionally, the presence of the 4-chlorophenyl group introduces steric and electronic effects that can modulate the molecule's interactions with biological targets.

The synthesis of 4-Oxazoleacetic acid, 2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester involves a multi-step process that typically includes nucleophilic substitution, cyclization, and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing and further development.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For instance, it has shown selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Furthermore, its ability to cross the blood-brain barrier suggests its potential application in treating neurodegenerative diseases.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Recent findings indicate that it interacts with key receptors involved in cell proliferation and apoptosis, making it a valuable tool in cancer research. The oxazole ring is particularly important in these interactions due to its ability to form hydrogen bonds with receptor residues.

The ethyl ester group also contributes to the compound's stability under physiological conditions. This feature is critical for maintaining its efficacy during drug delivery. Moreover, the chlorophenyl group enhances the molecule's lipophilicity, which is essential for its penetration into cellular membranes.

Despite its promising properties, further research is needed to fully understand the mechanism of action of 4-Oxazoleacetic acid, 2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester and to evaluate its safety profile for clinical use. Collaborative efforts between chemists and biologists are expected to shed light on these aspects and pave the way for its translation into therapeutic applications.

In conclusion, CAS No. 88352-44-7, or 4-Oxazoleacetic acid, 2-(4-chlorophenyl)-5-(2-furanyl)-, ethyl ester, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activities make it a valuable asset in contemporary pharmaceutical research.